Cas no 41757-95-3 (1-(2,3,5,6,8,9,11,12-Octahydro-1,4,7,10,13-benzopentaoxacyclopentadecin-15-yl)ethan-1-one)

• Product Name: 1-(2,3,5,6,8,9,11,12-Octahydro-1,4,7,10,13-benzopentaoxacyclopentadecin-15-yl)ethan-1-one
• CAS No: 41757-95-3
• Molecular Formula: C₁₆H₂₂O₆
• Molecular Weight: 310.3423
• MDL: MFCD00188564
• CID: 329315
• PubChem ID: 87563043

1-(2,3,5,6,8,9,11,12-Octahydro-1,4,7,10,13-benzopentaoxacyclopentadecin-15-yl)ethan-1-one Properties

Names and Identifiers

• Ethanone,1-(2,3,5,6,8,9,11,12-octahydro-1,4,7,10,13-benzopentaoxacyclopentadecin-15-yl)-
• 4'-Acetylbenzo-15-crown 5-Ether
• 1-(2,5,8,11,14-pentaoxabicyclo[13.4.0]nonadeca-1(15),16,18-trien-17-yl)ethanone
• 4-Acetylbenzo-15-crown 5-Ether
• 2,3-(4-Acetylbenzo)-1,4,7,10,13-pentaoxacyclopentadec-2-ene
• 4'-Acetylbenzo-15-crown-5
• 15-Acetylbenzo-[15-crown-5]
• 2,3-(4'-Acetobenzo)-1,4,7,10,13-pentaoxacyclopentadeca-2-ene
• 1-(6,7,9,10,12,13,15,16-Octahydro-5,8,11,14,17-pentaoxabenzocyclopentadecen-2-yl)ethanone
• CHEMBL1407023
• Ethanone, 1-(2,3,5,6,8,9,11,12-octahydro-1,4,7,10,13-benzopentaoxacyclopentadecin-15-yl)-
• DTXSID90194583
• BRN 1595254
• Cetylbenzo-15-crown-5
• SR-01000391853-1
• 1-(2,3,5,6,8,9,11,12-Octahydro-1,4,7,10,13-benzopentaoxacyclopentadecin-15-yl)ethanone
• SCHEMBL10031401
• 1-(2,3,5,6,8,9,11,12-OCTAHYDROBENZO[B][1,4,7,10,13]PENTAOXACYCLOPENTADECIN-15-YL)ETHAN-1-ONE
• HMS2786B10
• 1-(OCTAHYDRO-5,8,11,14,17-PENTAOXA-BENZOCYCLOPENTADECEN-2-YL)-ETHANONE
• 1-(2,3,5,6,8,9,11,12-octahydro-1,4,7,10,13-benzopentaoxacyclopentadecin-15-yl)ethan-1-one
• MFCD00188564
• 1-(6,7,9,10,12,13,15,16-Octahydro-5,8,11,14,17-pentaoxa-benzocyclopentadecen-2-yl)-ethanone
• SMR000427502
• 1-(2,3,5,6,8,9,11,12-Octahydro-1,4,7,10,13-benzo-pentaoxacyclopentadecin-15-yl)ethan-1-one
• FT-0639734
• AE-641/00796006
• MLS001047149
• 41757-95-3
• F0900-0831
• AKOS000519525
• 1-(2,3,5,6,8,9,11,12-Octahydrobenzo[b][1,4,7,10,13]pentaoxacyclopentadecin-15-yl)ethanone
• AB90198
• 4//'-Acetylbenzo-15-crown 5-Ether
• FD10466
• NCGC00246471-01
• AS-48859
• SR-01000391853
• STL089783
• A1603
• DB-050803

• MDL： MFCD00188564
• InChIKey： XNJYHEGDUAQGEE-UHFFFAOYSA-N
• Inchi： 1S/C16H22O6/c1-13(17)14-2-3-15-16(12-14)22-11-9-20-7-5-18-4-6-19-8-10-21-15/h2-3,12H,4-11H2,1H3
• SMILES： O1C([H])([H])C([H])([H])OC([H])([H])C([H])([H])OC([H])([H])C([H])([H])OC([H])([H])C([H])([H])OC2C([H])=C([H])C(C(C([H])([H])[H])=O)=C([H])C1=2
• BRN： 1595254

Computed Properties

• Exact Mass: 310.14200
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 1
• Monoisotopic Mass: 310.14163842g/mol
• Heavy Atom Count: 22
• Complexity: 322
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.1
• Tautomer Count: 2
• Surface Charge: 0
• Topological Polar Surface Area: 63.2

Experimental Properties

• LogP: 1.71020
• PSA: 63.22000
• Boiling Point: 481.1±45.0 °C at 760 mmHg
• Melting Point: 95.0 to 99.0 deg-C
• Vapor Pressure: 0.0±1.2 mmHg at 25°C
• Flash Point: 213.2±28.8 °C
• Density: 1.097

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acetophenones